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Compound of Interest

Compound Name: TX1-85-1

Cat. No.: B611516 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling novel chemical compounds. This document provides

essential, immediate safety and logistical information for the handling of TX1-85-1, a potent

and irreversible Her3 (ErbB3) inhibitor. The following procedural guidance is based on best

practices for handling potent research chemicals, as a specific Safety Data Sheet (SDS) for

TX1-85-1 was not publicly available at the time of publication.

TX1-85-1 is a selective Her3 ligand that forms a covalent bond with Cys721 in the ATP-binding

site of the Her3 pseudokinase.[1] Due to its reactive nature as a covalent inhibitor and its

biological activity at nanomolar concentrations (IC50 of 23 nM), it is crucial to treat this

compound with a high degree of caution to minimize exposure.[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to prevent dermal, ocular, and respiratory exposure.

The following table summarizes the recommended PPE for handling TX1-85-1.
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PPE Category Item
Specifications and
Rationale

Primary Containment
Certified Chemical Fume Hood

or Glovebox/Isolator

All handling of solid TX1-85-1

and preparation of solutions

should be performed in a

functioning and certified

chemical fume hood to prevent

inhalation of aerosols or dust.

For larger quantities or

repeated handling, a glovebox

or containment isolator is

recommended.

Hand Protection Double Nitrile Gloves

Wear two pairs of nitrile gloves

at all times. The outer glove

should be removed and

disposed of immediately upon

any suspected contamination.

Regularly inspect gloves for

any signs of degradation or

puncture. For prolonged

handling, consider using

thicker, chemical-resistant

gloves as the outer layer.

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles that

provide a complete seal

around the eyes are

mandatory. A face shield

should be worn over the safety

goggles, especially when

handling solutions or when

there is a risk of splashes.

Body Protection Laboratory Coat and

Chemical-Resistant Apron

A buttoned, long-sleeved

laboratory coat is the minimum

requirement. For procedures

with a higher risk of splashes,
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a chemical-resistant apron

should be worn over the lab

coat.

Respiratory Protection NIOSH-approved Respirator

If there is a potential for

aerosol generation outside of a

primary containment device, a

NIOSH-approved respirator

(e.g., N95 or higher) is

recommended. Proper fit-

testing and training are

essential for effective

respirator use.

Foot Protection Closed-toe Shoes

Sturdy, closed-toe shoes that

cover the entire foot are

required in the laboratory at all

times.

Operational Plans: Step-by-Step Guidance
Receiving and Unpacking

Inspect Packaging: Upon receipt, visually inspect the outer packaging for any signs of

damage or leakage.

Don PPE: Before opening the package, put on the minimum required PPE (lab coat, safety

goggles, and double nitrile gloves).

Work in a Ventilated Area: Open the shipping container within a chemical fume hood.

Verify Integrity: Check the primary container for any breaches. If the container is

compromised, follow spill procedures immediately.

Labeling: Ensure the container is clearly labeled with the compound name, date received,

and any hazard warnings.

Preparation of Stock Solutions
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All preparation of stock solutions should be conducted within a certified chemical fume hood.

Pre-weighing Preparation: Place all necessary equipment (balance, spatulas, weigh paper,

solvent, vials) inside the fume hood.

Weighing the Compound: Carefully weigh the desired amount of solid TX1-85-1. Use anti-

static weigh paper or a weighing boat to minimize dispersal of the powder.

Solubilization: Add the appropriate solvent (e.g., DMSO) to the solid compound.[2] Ensure

the vial is securely capped before agitation.

Labeling: Clearly label the stock solution with the compound name, concentration, solvent,

date of preparation, and appropriate hazard symbols.

Storage: Store stock solutions in a securely sealed container at the recommended

temperature, typically -20°C or -80°C for long-term storage, to prevent degradation.[1]

Disposal Plan
Proper disposal of TX1-85-1 and contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Waste Stream Disposal Procedure

Solid TX1-85-1
Collect in a clearly labeled, sealed container for

hazardous chemical waste.

Solutions of TX1-85-1

Collect in a sealed, leak-proof container labeled

as hazardous chemical waste. Do not mix with

other waste streams unless compatibility is

confirmed.

Contaminated Labware (e.g., pipette tips, vials)
Dispose of in a designated hazardous waste

container.

Contaminated PPE (e.g., gloves, disposable lab

coats)

Place in a sealed bag and dispose of as

hazardous waste.
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All waste must be disposed of in accordance with local, state, and federal regulations. Contact

your institution's Environmental Health and Safety (EHS) department for specific guidance on

hazardous waste disposal procedures.

Experimental Protocols and Data
In Vitro Kinase Binding Assay (FRET-based)
This protocol is a generalized representation based on methodologies for similar assays.

Reagents: Purified recombinant Her3 kinase domain, LanthaScreen® Eu-anti-GST Antibody,

Alexa Fluor® 647-labeled ATP-competitive kinase tracer, TX1-85-1.

Procedure:

Prepare a serial dilution of TX1-85-1.

In a suitable microplate, combine the Her3 kinase domain, tracer, and varying

concentrations of TX1-85-1.

Incubate at room temperature to allow for binding equilibration.

Add the Eu-anti-GST antibody.

Read the plate on a fluorescence plate reader capable of time-resolved fluorescence

resonance energy transfer (TR-FRET).

Data Analysis: The IC50 value is determined by plotting the FRET signal against the

logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response

curve.

Quantitative Data Summary
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Parameter Value Reference

IC50 (Her3/ErbB3) 23 nM [1]

Molecular Weight 580.68 g/mol [2]

Chemical Formula C32H36N8O3 [2]

Solubility (DMSO) 3.85 mg/mL (6.63 mM) [2]

Visualizing Safety and Experimental Workflows
To further clarify the procedural steps and logical relationships in handling TX1-85-1, the

following diagrams are provided.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.medchemexpress.com/tx1-85-1.html
https://www.glpbio.com/tx1-85-1.html
https://www.glpbio.com/tx1-85-1.html
https://www.glpbio.com/tx1-85-1.html
https://www.benchchem.com/product/b611516?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Handling Phase

Cleanup and Disposal Phase

Don Appropriate PPE

Prepare Chemical Fume Hood

Gather All Necessary Materials

Weigh Solid TX1-85-1

Prepare Stock Solution

Perform Experiment

Decontaminate Work Area

Dispose of Hazardous Waste

Doff and Dispose of PPE

Click to download full resolution via product page

Caption: General workflow for safely handling TX1-85-1 from preparation to disposal.
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Caption: Hierarchy of controls for mitigating exposure to hazardous chemicals like TX1-85-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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